Cas no 1806574-38-8 (2,5-Dimethyl-3-nitrobenzyl alcohol)

• Product Name: 2,5-Dimethyl-3-nitrobenzyl alcohol
• CAS No: 1806574-38-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5004927
• Update Time: 2025-06-26

2,5-Dimethyl-3-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-nitrobenzyl alcohol
• CC1=C(C=C(C=C1[N+](=O)[O-])C)CO

• Inchi： 1S/C9H11NO3/c1-6-3-8(5-11)7(2)9(4-6)10(12)13/h3-4,11H,5H2,1-2H3
• InChI Key： FJNSWFUWMAXJQL-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 2,5-Dimethyl-3-nitrobenzyl alcohol

Professional Introduction to 2,5-Dimethyl-3-nitrobenzyl alcohol (CAS No. 1806574-38-8)

2,5-Dimethyl-3-nitrobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1806574-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a nitro-substituted benzyl alcohol backbone with methyl groups at the 2- and 5-positions, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of complex molecules. Its molecular structure, characterized by a rigid aromatic ring system modified by electron-withdrawing and electron-donating groups, positions it as a candidate for diverse applications in medicinal chemistry and material science.

The nitro group at the 3-position of the benzene ring in 2,5-Dimethyl-3-nitrobenzyl alcohol plays a pivotal role in its reactivity and functionality. The nitro group is known for its ability to participate in nucleophilic aromatic substitution reactions, as well as its capacity to act as an oxidizing agent under certain conditions. This dual functionality makes the compound particularly useful in multi-step synthetic pathways where both substitution and oxidation reactions are required. Additionally, the presence of two methyl groups at the 2- and 5-positions enhances the stability of the aromatic ring while introducing steric hindrance that can influence reaction outcomes.

In recent years, there has been growing interest in 2,5-Dimethyl-3-nitrobenzyl alcohol due to its potential applications in the development of novel pharmaceuticals. Researchers have explored its utility as a building block for more complex scaffolds, leveraging its reactive sites to introduce additional functional groups or to form new molecular connections. The benzyl alcohol moiety, in particular, is a versatile functional group that can be transformed into esters, amides, or other derivatives through standard organic transformations. This flexibility has made 2,5-Dimethyl-3-nitrobenzyl alcohol a valuable asset in drug discovery pipelines.

One of the most compelling aspects of 2,5-Dimethyl-3-nitrobenzyl alcohol is its role in the synthesis of bioactive molecules. The nitro group can be reduced to an amine, providing a pathway to introduce amino functionalities into a molecule. This transformation is particularly useful in medicinal chemistry, where primary or secondary amines are common pharmacophores. Furthermore, the nitro group can be replaced via nucleophilic aromatic substitution with various nucleophiles, including halides or alcohols, allowing for further diversification of the molecular structure.

The methyl groups at the 2- and 5-positions not only influence steric interactions but also contribute to electronic effects that can modulate the reactivity of the nitro group. These substituents can direct electrophilic aromatic substitution reactions toward specific positions on the benzene ring, enabling chemists to fine-tune the regioselectivity of synthetic pathways. This level of control is crucial in pharmaceutical synthesis, where precise structural modifications can significantly impact biological activity.

Recent studies have highlighted the potential of 2,5-Dimethyl-3-nitrobenzyl alcohol in the development of antimicrobial agents. The combination of electron-withdrawing and electron-donating groups on its structure suggests that it may interact with biological targets in unique ways. Researchers have investigated its derivatives as candidates for treating resistant bacterial infections, leveraging its ability to undergo functionalization into more potent bioactive molecules. The benzyl alcohol moiety also lends itself to peptidomimetic chemistry, where it can serve as a scaffold for mimicking peptide sequences while enhancing stability and bioavailability.

The synthesis of 2,5-Dimethyl-3-nitrobenzyl alcohol itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve nitration of pre-existing methyl-substituted benzene derivatives followed by reduction and functionalization steps. Advances in catalytic methods have enabled more efficient and selective transformations, reducing side products and improving yields. These improvements are critical for large-scale production and for applications where purity is paramount.

In conclusion,2,5-Dimethyl-3-nitrobenzyl alcohol (CAS No. 1806574-38-8) represents a fascinating compound with broad utility in pharmaceutical chemistry and synthetic biology. Its unique structural features—comprising a nitro-substituted benzene ring with methyl groups—make it a versatile intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new synthetic methodologies and applications,2,5-Dimethyl-3-nitrobenzyl alcohol is poised to remain a key component in drug discovery efforts aimed at addressing unmet medical needs.